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Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of the use of amphetamine
phosphate in behavioral neuroscience research. This document includes detailed
experimental protocols, quantitative data summaries, and visualizations of relevant signaling
pathways and experimental workflows.

Introduction

Amphetamine is a potent central nervous system (CNS) stimulant.[1] Its primary mechanism of
action involves increasing the synaptic concentrations of dopamine and norepinephrine.[1][2]
Amphetamine blocks the dopamine transporter (DAT) and norepinephrine transporter (NET),
inhibiting the reuptake of these neurotransmitters.[2] It also promotes their release from
presynaptic terminals by disrupting vesicular storage via vesicular monoamine transporter 2
(VMAT?2) and facilitating reverse transport.[1][2] These actions make amphetamine a valuable
tool for studying the neural circuits underlying motivation, reward, and attention, and for
modeling aspects of psychiatric disorders such as ADHD and addiction.
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Quantitative Data Presentation

The following tables summarize quantitative data from key behavioral neuroscience

experiments using amphetamine.

Table 1: Dose-Response Effects of Amphetamine on
Locomotor Activity in Rodents
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Species

Amphetami
ne Dose

(mglkg)

Strain

Route of
Administrat
ion

Key
Findings

Reference

Rat

Fischer 344 &
Sprague-

0.1, 0.3, 1.0,

3.0,10.0
Dawley

Dose-
dependent
increases in
locomotor
activity. F344
rats showed
a marginally
greater [3]
locomotor
response at 3
mg/kg
compared to
Sprague-
Dawley rats.

[3]

Mouse

C57BL/6J 1.0,3.0

Both 1 and 3
mg/kg doses
significantly
increased

[4]
locomotor
activity
compared to

saline.[4]

Rat

Not specified,
Lister-hooded acute

injection

Not specified

Acute
amphetamine
injection

: [5]
induced
hyperlocomot

ion.[5]

Rat

Not specified 0.5-5.0

Systemic

Dose- [6]
dependent

increase in
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striatal

dopamine

release, with

maximal

levels

achieved at 3
mg/kg.[6]

Table 2: Amphetamine in Conditioned Place Preference

(CPP) Studies

Ampheta o
. Route of Condition
] ] mine o . Key Referenc
Species Strain Administr ing L
Dose . Findings e
ation Schedule
(mglkg)
10-day Induced
regimen, reliable
) once daily Conditione
Rat Wistar 2.5 IP [71
on d Place
alternate Preference
days (CPP).[7]
Pairing
with
amphetami
Not 10-day
Mouse - 1.0 IP ne resulted  [8]
specified procedure _
in
significant
CPP.[8]
3
Not conditionin Both doses
o
Rat -~ 0.3,1.0 IP g days produced [9]
specified
(Days 1,3, CPP[9]
5)
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Table 3: Amphetamine in Intravenous Self-

ministration (IVSA) Studies i

Unit Dose
Strain (mgl/kglinfusio

n)

Reinforcement
Schedule

Key Findings Reference

Not specified 0.01,0.1

FR-1

Social partner
presence
increased
: [10]
responding for
the 0.1 mg/kg

dose.[10]

Not specified 0.06, 0.12

FR-1, FR-5

Rats acquired
and maintained
stable self- [11]
administration.

[11]

Wistar 0.03, 0.06, 0.12

FR-1

Higher doses led
to faster
acquisition of
[12]
self-
administration.

[12]

Not specified 0.2

FR

Pre-exposure to
amphetamine
enhanced
motivation to

self-administer.

Signaling Pathways

Amphetamine exerts its effects through a complex interplay of interactions with monoamine

transporters and intracellular signaling cascades.

Amphetamine's Mechanism of Action
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Amphetamine's primary targets are the dopamine transporter (DAT), norepinephrine
transporter (NET), and vesicular monoamine transporter 2 (VMAT?2).[1][2] It also acts as an
agonist at the trace amine-associated receptor 1 (TAAR1), an intracellular G-protein coupled
receptor.[13][14] Activation of TAAR1 by amphetamine can lead to the phosphorylation of DAT,
resulting in reverse transport of dopamine (efflux) and further increasing synaptic dopamine
levels.[14] TAARL couples to both Gas and Gal3 proteins, activating Protein Kinase A (PKA)
and RhoA signaling pathways, respectively.[13]
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Caption: Amphetamine's mechanism of action in a dopamine neuron.
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Experimental Protocols

Detailed methodologies for key behavioral experiments are provided below.

Locomotor Activity

This protocol is used to assess the stimulant effects of amphetamine on spontaneous
movement.

Materials:

o Open-field arena (e.g., 50 x 25 x 20 cm transparent plastic box)[8]
e Automated activity monitoring system with infrared beams[5]

o Amphetamine phosphate solution

o Saline solution (vehicle)

o Syringes and needles for injection

o Experimental animals (rats or mice)

Procedure:

o Habituation: Habituate the animals to the testing room for at least 60 minutes before the
experiment. To reduce novelty-induced hyperactivity, it is recommended to habituate the
animals to the locomotor activity boxes for several days prior to testing.[5]

» Baseline Activity: Place each animal individually into the open-field arena and record
baseline locomotor activity for 30-60 minutes.[3][5]

 Injection: Remove the animal from the arena and administer either amphetamine
phosphate or saline via the desired route (commonly intraperitoneal, IP).

o Post-Injection Activity: Immediately return the animal to the arena and record locomotor
activity for 60-90 minutes.[5]
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o Data Analysis: Analyze the data collected by the automated system. Key parameters include
total distance traveled, horizontal activity, and vertical activity (rearing). Compare the activity
levels between the amphetamine- and saline-treated groups.
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Caption: Experimental workflow for locomotor activity testing.

Conditioned Place Preference (CPP)
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CPP is a widely used paradigm to measure the rewarding effects of drugs.[7]
Materials:

Conditioned Place Preference apparatus (typically a two- or three-compartment box with
distinct visual and tactile cues in each compartment)[8][15]

Amphetamine phosphate solution
Saline solution (vehicle)

Syringes and needles for injection
Experimental animals (rats or mice)
Procedure:

e Pre-Conditioning (Day 1): Place the animal in the central compartment (if using a three-
compartment box) and allow free access to all compartments for 15 minutes. Record the
time spent in each compartment to establish baseline preference. An unbiased design,
where animals showing a strong initial preference for one side are excluded, is often used.

Conditioning (Days 2-9): This phase typically lasts for 8 days and involves alternating
injections of amphetamine and saline.

o Drug Pairing: On drug conditioning days (e.g., days 2, 4, 6, 8), administer amphetamine
and confine the animal to one of the outer compartments (the drug-paired side) for 30-45
minutes.[7][9]

o Saline Pairing: On saline conditioning days (e.g., days 3, 5, 7, 9), administer saline and
confine the animal to the opposite compartment (the saline-paired side) for the same
duration. The order of drug and saline pairing, as well as the compartment assigned to the
drug, should be counterbalanced across animals.[7]

Post-Conditioning Test (Day 10): In a drug-free state, place the animal back in the central
compartment and allow free access to all compartments for 15 minutes. Record the time
spent in each compartment.
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» Data Analysis: A significant increase in the time spent in the drug-paired compartment during
the post-conditioning test compared to the pre-conditioning test indicates a conditioned place
preference.
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Caption: Experimental workflow for Conditioned Place Preference.
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Intravenous Self-Administration (IVSA)

IVSA is the gold standard for assessing the reinforcing properties of a drug.
Materials:

e Operant conditioning chambers equipped with two levers (active and inactive), a syringe
pump, and a drug delivery system.

 Intravenous catheters

e Surgical equipment for catheter implantation

o Amphetamine phosphate solution for intravenous infusion
» Saline solution

o Experimental animals (typically rats)

Procedure:

e Surgery: Surgically implant a chronic indwelling catheter into the jugular vein of the animal
under anesthesia. Allow for a recovery period of at least 5 days.

e Acquisition Training:

[e]

Place the animal in the operant chamber for daily sessions (e.g., 2 hours per day).[11]

o Aresponse on the active lever results in an intravenous infusion of amphetamine, while a
response on the inactive lever has no consequence.[11]

o Training is typically conducted under a fixed-ratio 1 (FR1) schedule of reinforcement,
where every active lever press delivers an infusion.[10]

o Continue training until the animal demonstrates stable responding, typically defined as
less than 25% variability in the number of infusions over 3 consecutive sessions.[10]

o Dose-Response Evaluation: Once stable responding is established, the unit dose of
amphetamine can be varied across sessions to determine the dose-response function.
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e Extinction and Reinstatement:

o Extinction: Replace the amphetamine solution with saline. Active lever presses no longer
result in drug infusion. Continue sessions until responding on the active lever decreases to

a low level.

o Reinstatement: After extinction, test the ability of a priming injection of amphetamine, a
drug-associated cue, or a stressor to reinstate drug-seeking behavior (i.e., responding on

the active lever).

o Data Analysis: The primary measure is the number of infusions earned per session. Other
measures include the number of active and inactive lever presses. A significantly higher
number of responses on the active lever compared to the inactive lever indicates that the
drug is reinforcing.
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Caption: Experimental workflow for Intravenous Self-Administration.
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Conclusion

Amphetamine phosphate is a versatile and valuable pharmacological tool in behavioral
neuroscience research. The protocols and data presented here provide a foundation for
investigating the neural mechanisms of reward, motivation, and psychostimulant addiction.
Careful consideration of experimental design, including dose, route of administration, and
behavioral paradigm, is crucial for obtaining robust and reproducible results. Researchers
should also be mindful of the potential for long-term neuroadaptations and behavioral
sensitization with repeated amphetamine exposure.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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